Cas no 34885-96-6 (2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)

2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester structure
34885-96-6 structure
Product Name:2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
CAS No:34885-96-6
MF:C13H12O3
MW:216.232583999634
CID:1466684
Update Time:2024-08-23

2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
    • Inchi: 1S/C13H12O3/c1-15-13(14)12-8-7-11(16-12)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • InChI Key: DRCHEKVZFGOCNZ-UHFFFAOYSA-N
    • SMILES: O1C(CC2=CC=CC=C2)=CC=C1C(OC)=O

Computed Properties

  • Exact Mass: 216.07866

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 157-160 °C
  • PSA: 39.44
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